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This table synthesizes the core quantitative findings from the 2024 study, which investigated the short-term

effects of a 12.9% methyl salicylate gel compared to a placebo gel over a 45-minute period [1] [2].

Parameter Methyl Salicylate Gel Placebo Gel
Statistical
Significance

Skin Temperature
(Tskin)

Initial decrease (Δ -3.36°C
at T5), then significant

increase above placebo
from T5 to T40 [1].

Initial decrease (Δ
-3.90°C at T5),

followed by a gradual
increase [1].

Significantly higher than
placebo between T5

and T40 (p < .05) [1].

Skin
Microcirculation
(MCskin)

Marked increase, peaking
at T5 (Δ +88.7%) [1].

Decrease at T5 (Δ
-17.5%) [1].

Significantly higher than
placebo from T0 to T45

(p < .05) [1].

Muscle Oxygen
Saturation (SmO2)

Minimal effects [1]. Minimal effects [1]. No significant difference

between groups (p >
.05) [1].

Thermal Sensation Wide range from "cool" to
"hot"; most intense at T5

[1].

Information not
specified in the

abstract.

Not applicable
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Experimental Protocol Overview

This table outlines the key methodological details of the study to provide context for the data presented

above [1] [2].

Aspect Study Protocol

Study Design Single-blind, randomized controlled trial with a within-subject design [1].

Participants 21 healthy women (22.2 ± 2.9 years) [1].

| Interventions | Test: Custom-made gel with 12.9% natural wintergreen oil (methyl salicylate >99%).

Control: Placebo gel. Dosage: 1 g of each gel applied to separate paravertebral skin areas (5 cm × 10 cm)

[1]. | | Primary Measurements | - Tskin: Infrared thermal imaging.

MCskin: Laser speckle contrast imaging.
SmO2: Deep tissue oxygenation monitoring [1]. | | Secondary Measurements | Thermosensory

responses (thermal sensation and comfort) assessed using Likert scales [1]. | | Assessment
Timeline | Baseline (BL) and at 5-minute intervals during a 45-minute post-application period (T0 to

T45) [1]. |

Proposed Mechanism of Action

The study discusses that the complex sensory responses (ranging from cool to hot) are likely based on the

short-term modulation of thermosensitive transient receptor potential (TRP) channels [1]. Furthermore, a

separate study confirms that methyl salicylate acts as an effective penetration enhancer, primarily by

interacting with and disrupting the lipids in the skin's stratum corneum, which facilitates its own absorption

and potential action on deeper targets [3].

The following diagram illustrates the proposed pathway from application to physiological and sensory

effects.
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Research Summary & Implications

Key Finding: The evidence demonstrates that topical methyl salicylate (12.9%) induces significant
short-term cutaneous vasodilation and increases skin temperature compared to a placebo, but it

does not enhance blood flow or oxygenation in the underlying skeletal muscle [1] [2].
Mechanism: Its effects are likely mediated through its conversion to salicylic acid and the modulation

of cutaneous sensory receptors (TRP channels), acting primarily as a counterirritant [1] [4].
Research Context: This study provides crucial data on methyl salicylate in isolation. Many

commercial formulations combine it with other active ingredients like menthol or camphor, which
makes it difficult to attribute clinical effects solely to methyl salicylate in those products [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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